Cas no 2034245-27-5 (1-(4-chlorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-(4-chlorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 2034245-27-5
• MF: C₁₅H₁₉ClN₄O₄S₂
• MW: 418.9188
• CID: 5348294
• Update Time: 2025-05-19

1-(4-chlorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)sulfonyl-4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepane
• 1-((4-chlorophenyl)sulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane
• 1-(4-chlorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• Inchi： 1S/C15H19ClN4O4S2/c1-18-12-15(11-17-18)26(23,24)20-8-2-7-19(9-10-20)25(21,22)14-5-3-13(16)4-6-14/h3-6,11-12H,2,7-10H2,1H3
• InChI Key： QBHUYAAXXOLXCN-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])S(N1C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])S(C1C([H])=NN(C([H])([H])[H])C=1[H])(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 683
• XLogP3: 1
• Topological Polar Surface Area: 109

Additional information on 1-(4-chlorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

Exploring the Chemical Properties and Applications of 1-(4-Chlorobenzenesulfonyl)-4-[(1-Methyl-1H-Pyrazol-4-Yl)Sulfonyl]-1,4-Diazepane (CAS No. 2034245-27-5)

The compound 1-(4-chlorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane (CAS No. 2034245-27-5) is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The molecule's structure is characterized by the presence of sulfonyl groups attached to both nitrogen atoms in the diazepane ring, making it a unique derivative with distinct chemical and biological properties.

Recent studies have highlighted the importance of sulfonylated diazepanes in medicinal chemistry due to their ability to modulate various biological pathways. The sulfonyl groups in this compound play a crucial role in enhancing its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the chlorobenzene moiety contributes to the molecule's stability and lipophilicity, which are essential for its interaction with biological targets.

The synthesis of 1-(4-chlorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies. The use of advanced chromatographic techniques has also enabled precise characterization of the compound's structure, confirming its identity and purity.

One of the most promising applications of this compound lies in its potential as a bioactive molecule. Preclinical studies have demonstrated that it exhibits potent activity against various disease models, including cancer and inflammatory disorders. For instance, recent research has shown that this compound can inhibit key enzymes involved in tumor progression, making it a potential candidate for anticancer therapy.

In addition to its therapeutic potential, 1-(4-chlorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane has also been studied for its role in chemical catalysis. Its unique structure allows it to act as a catalyst in certain organic reactions, enhancing reaction rates and selectivity. This dual functionality underscores the versatility of this compound in both medicinal and industrial chemistry.

The development of this compound has been made possible by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to predict the compound's behavior in various biological systems and optimize its properties for specific applications. Furthermore, the use of machine learning algorithms has facilitated the identification of novel synthetic routes and analogs, expanding the scope of research on this compound.

In conclusion, 1-(4-chlorobenzenesulfonyl)-4-[(1-methyl-1H-pyrazol-4-Yl)sulfonyl]-1,4-diazepane (CAS No. 2034245-27-X) represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with its diverse applications, positions it as a valuable tool in addressing unmet medical needs and advancing chemical innovation.